Cas no 834902-24-8 (L-Leucine, glycyl-L-prolyl-L-seryl-L-seryl-L-prolyl-L-serylglycyl-L-lysyl-)

• Product Name: L-Leucine, glycyl-L-prolyl-L-seryl-L-seryl-L-prolyl-L-serylglycyl-L-lysyl-
• CAS No: 834902-24-8
• MF: C₃₅H₆₀N₁₀O₁₃
• MW: 828.910108566284
• CID: 670328
• PubChem ID: 71415216
• Update Time: 2025-04-19

L-Leucine, glycyl-L-prolyl-L-seryl-L-seryl-L-prolyl-L-serylglycyl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, glycyl-L-prolyl-L-seryl-L-seryl-L-prolyl-L-serylglycyl-L-lysyl-
• 834902-24-8
• Glycyl-L-prolyl-L-seryl-L-seryl-L-prolyl-L-serylglycyl-L-lysyl-L-leucine
• DTXSID10834636

• Inchi： 1S/C35H60N10O13/c1-19(2)13-21(35(57)58)40-30(52)20(7-3-4-10-36)39-27(49)15-38-29(51)22(16-46)41-33(55)26-9-6-12-45(26)34(56)24(18-48)43-31(53)23(17-47)42-32(54)25-8-5-11-44(25)28(50)14-37/h19-26,46-48H,3-18,36-37H2,1-2H3,(H,38,51)(H,39,49)(H,40,52)(H,41,55)(H,42,54)(H,43,53)(H,57,58)/t20-,21-,22-,23-,24-,25-,26-/m0/s1
• InChI Key： KJKUFXNVNRWDRZ-OLDNPOFQSA-N
• SMILES： O=C([C@H](CO)NC([C@H](CO)NC([C@@H]1CCCN1C(CN)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(=O)O)CC(C)C)=O)CCCCN)=O)=O)CO)=O

Computed Properties

• Exact Mass: 828.43413201g/mol
• Monoisotopic Mass: 828.43413201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 58
• Rotatable Bond Count: 24
• Complexity: 1470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.3
• Topological Polar Surface Area: 365Ų